Cas no 78502-77-9 (5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester)

5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester structure
78502-77-9 structure
Product Name:5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester
CAS No:78502-77-9
MF:C7H8BrNO2S
MW:250.112919807434
CID:553296
PubChem ID:45117624
Update Time:2025-04-19

5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester
    • 5-Thiazolecarboxylicacid,4-(bromomethyl)-,ethylester(9CI)
    • 4'-Brommethyl-5',5'-dimethylspiro<cyclopentan-1,2'-<1,3>dioxolan>
    • 4-Brommethyl-5-thiazolcarbonsaeure-ethylester
    • Ethyl 4-(bromomethyl)-1,3-thiazole-5-carboxylate
    • 78502-77-9
    • SCHEMBL21518879
    • Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)6-5(3-8)9-4-12-6/h4H,2-3H2,1H3
    • InChI Key： ZCZUAHYAXUORID-UHFFFAOYSA-N
    • SMILES： BrCC1=C(C(=O)OCC)SC=N1

Computed Properties

  • Exact Mass: 248.94600
  • Monoisotopic Mass: 248.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 67.43000
  • LogP: 2.21470

5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester Related Literature

78502-77-9 (5-Thiazolecarboxylicacid, 4-(bromomethyl)-, ethyl ester) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.